Methyl 2-(2-oxo-1,2,3,4-tetrahydroquinolin-3-yl)acetate
Cat. No. B105172
M. Wt: 219.24 g/mol
InChI Key: TVPQVNZTFJUWLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07579363B2
Procedure details
(2-Oxo-1,2,3,4-tetrahydro-quinolin-3-yl)-acetic acid (2.73 mmol), EDCl (3.27 mmol) and DIEA (3.27 mmol) are dissolved in 10 mL MeOH. About 2 mL of CH2Cl2 is also added to help dissolving the solid. The reaction mixture is stirred at room temperature for 2 hours before removal of the solvent under reduced pressure. The residue is purified by silica gel chromatography (hexane/EtOAc) to give (2-oxo-1,2,3,4-tetrahydro-quinolin-3-yl)-acetic acid methyl ester as a white solid. Yield: 60%. 1H NMR (400 MHz, CDCl3): δ 7.88 (br, 1H), 7.18 (m, 2H), 7.00 (td, 1H), 6.75 (d, 1H), 3.73 (s, 3H), 3.13-2.98 (m, 3H), 2.89 (m, 1H), 2.51 (dd, 1H). MS: (ES+): 220.2 [M+1].
Quantity
2.73 mmol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[O:1]=[C:2]1[CH:11]([CH2:12][C:13]([OH:15])=[O:14])[CH2:10][C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[NH:3]1.[CH3:16]CN=C=NCCCN(C)C.Cl.CCN(C(C)C)C(C)C.C(Cl)Cl>CO>[CH3:16][O:14][C:13](=[O:15])[CH2:12][CH:11]1[CH2:10][C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[NH:3][C:2]1=[O:1] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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2.73 mmol
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Type
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reactant
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Smiles
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O=C1NC2=CC=CC=C2CC1CC(=O)O
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Name
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Quantity
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3.27 mmol
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Type
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reactant
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Smiles
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CCN=C=NCCCN(C)C.Cl
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Name
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Quantity
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3.27 mmol
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Type
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reactant
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Smiles
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CCN(C(C)C)C(C)C
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture is stirred at room temperature for 2 hours before removal of the solvent under reduced pressure
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISSOLUTION
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Type
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DISSOLUTION
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Details
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to help dissolving the solid
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CUSTOM
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Type
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CUSTOM
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Details
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The residue is purified by silica gel chromatography (hexane/EtOAc)
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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COC(CC1C(NC2=CC=CC=C2C1)=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 60% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
